Cas no 672-46-8 (2-(Trifluoromethyl)pyrimidine-4,6-diamine)

2-(Trifluoromethyl)pyrimidine-4,6-diamine structure

672-46-8 structure

Product Name:2-(Trifluoromethyl)pyrimidine-4,6-diamine

CAS No:672-46-8

MF:C₅H₅F₃N₄

MW:178.115210294724

MDL:MFCD09743717

CID:1039910

PubChem ID:244055

Update Time:2025-04-20

2-(Trifluoromethyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

- 2-(Trifluoromethyl)pyrimidine-4,6-diamine
- 4,6-Diamino-2-trifluoromethylpyrimidine
- NSC54424
- SBB089369
- 0346AC
- HP21615
- ST24039795
- MEHAREFZRGNRJP-UHFFFAOYSA-N
- 672-46-8
- NSC-54424
- CS1365
- MFCD09743717
- 4,6-Diamino-2-(trifluoromethyl)pyrimidine
- SCHEMBL21611936
- AKOS006331493
- SB57383
- BS-17415
- FT-0711445
- AMY5638
- DTXSID70288171
- CS-0186458
- DB-073856
- MDL： MFCD09743717
- Inchi： 1S/C5H5F3N4/c6-5(7,8)4-11-2(9)1-3(10)12-4/h1H,(H4,9,10,11,12)
- InChI Key： MEHAREFZRGNRJP-UHFFFAOYSA-N
- SMILES： FC(C1N=C(C=C(N)N=1)N)(F)F

Computed Properties

Exact Mass: 178.04700
Monoisotopic Mass: 178.047
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 77.8
XLogP3: 0.4

Experimental Properties

Density: 1.563
Boiling Point: 246.5°C at 760 mmHg
Flash Point: 102.9°C
Refractive Index: 1.542
PSA: 77.82000
LogP: 1.82220

2-(Trifluoromethyl)pyrimidine-4,6-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VX534-50mg	2-(Trifluoromethyl)pyrimidine-4,6-diamine	672-46-8	96%	50mg	291.0CNY	2021-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VX534-1g	2-(Trifluoromethyl)pyrimidine-4,6-diamine	672-46-8	96%	1g	2696.0CNY	2021-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VX534-250mg	2-(Trifluoromethyl)pyrimidine-4,6-diamine	672-46-8	96%	250mg	1084CNY	2021-05-07
Fluorochem	043494-250mg	4,6-Diamino-2-trifluoromethylpyrimidine	672-46-8	95%	250mg	￡96.00	2022-03-01
Fluorochem	043494-1g	4,6-Diamino-2-trifluoromethylpyrimidine	672-46-8	95%	1g	￡240.00	2022-03-01
Fluorochem	043494-5g	4,6-Diamino-2-trifluoromethylpyrimidine	672-46-8	95%	5g	￡726.00	2022-03-01
Chemenu	CM164915-5g	2-(Trifluoromethyl)pyrimidine-4,6-diamine	672-46-8	95%	5g	$557	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VX534-200mg	2-(Trifluoromethyl)pyrimidine-4,6-diamine	672-46-8	96%	200mg	729.0CNY	2021-07-18
Chemenu	CM164915-250mg	2-(Trifluoromethyl)pyrimidine-4,6-diamine	672-46-8	95%	250mg	$87	2023-02-17
Chemenu	CM164915-1g	2-(Trifluoromethyl)pyrimidine-4,6-diamine	672-46-8	95%	1g	$188	2023-02-17

2-(Trifluoromethyl)pyrimidine-4,6-diamine Related Literature

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2. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

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